Cas no 777884-16-9 (3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide)

• Product Name: 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide
• CAS No: 777884-16-9
• MF: C₇H₈Cl₂N₂OS
• MW: 239.122218132019
• CID: 5706954
• PubChem ID: 129963548
• Update Time: 2025-05-19

3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1283956
• 3-AMINO-3-(2,5-DICHLOROTHIOPHEN-3-YL)PROPANAMIDE
• 777884-16-9
• 3-Thiophenepropanamide, β-amino-2,5-dichloro-
• 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide

• Inchi： 1S/C7H8Cl2N2OS/c8-5-1-3(7(9)13-5)4(10)2-6(11)12/h1,4H,2,10H2,(H2,11,12)
• InChI Key： QDMHMZLDVWFXDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(CC(N)=O)N

Computed Properties

• Exact Mass: 237.9734394g/mol
• Monoisotopic Mass: 237.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 430.7±45.0 °C(Predicted)
• pka: 16.08±0.40(Predicted)

Additional information on 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide

Comprehensive Overview of 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide (CAS No. 777884-16-9)

3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide (CAS No. 777884-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene backbone and propanamide functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring 2,5-dichlorothiophene and an amino-propanamide moiety, makes it a versatile building block for drug discovery and material science applications.

The growing interest in 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in the development of novel antimicrobial agents and central nervous system (CNS) therapeutics. The compound's dichlorothiophene component is particularly noteworthy, as it is often associated with enhanced bioactivity and metabolic stability. This has led to increased demand for CAS No. 777884-16-9 in academic and industrial laboratories worldwide.

From a synthetic perspective, 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide offers several advantages. Its propanamide group can participate in various chemical reactions, including amide coupling and nucleophilic substitutions, making it a valuable precursor for more complex structures. Recent studies have highlighted its utility in peptide mimetics and small molecule inhibitors, aligning with current trends in targeted drug delivery and precision medicine.

The compound's physicochemical properties, such as its solubility in polar solvents and moderate melting point, make it suitable for diverse experimental conditions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide, ensuring high purity and consistency for research purposes. These attributes contribute to its popularity in high-throughput screening and combinatorial chemistry.

Market trends indicate a rising demand for CAS No. 777884-16-9, particularly in regions with robust pharmaceutical and biotechnology sectors. Suppliers are focusing on scalable synthesis methods to meet the needs of contract research organizations (CROs) and academic institutions. Additionally, the compound's compatibility with green chemistry principles is being explored, reflecting the industry's shift toward sustainable synthesis practices.

In conclusion, 3-Amino-3-(2,5-dichlorothiophen-3-yl)propanamide (CAS No. 777884-16-9) represents a promising compound with broad applications in drug development and material science. Its unique structural features and reactivity profile position it as a key player in advancing innovative therapeutics and functional materials. As research continues to uncover new potentials, this compound is expected to remain a focal point in scientific and industrial communities.